Cas no 2111095-47-5 (2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanenitrile)

• Product Name: 2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanenitrile
• CAS No: 2111095-47-5
• MF: C₁₀H₁₅N₃
• MW: 177.246201753616
• CID: 6573823
• PubChem ID: 165967675
• Update Time: 2025-10-19

2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanenitrile
• 2111095-47-5
• 2-[1-(2-methylpropyl)-1H-pyrazol-4-yl]propanenitrile
• EN300-1780428

• Inchi： 1S/C10H15N3/c1-8(2)6-13-7-10(5-12-13)9(3)4-11/h5,7-9H,6H2,1-3H3
• InChI Key： OAFSAINTVXUTNA-UHFFFAOYSA-N
• SMILES： N1(C=C(C=N1)C(C#N)C)CC(C)C

Computed Properties

• Exact Mass: 177.126597491g/mol
• Monoisotopic Mass: 177.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.6Ų

Additional information on 2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanenitrile

Introduction to 2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanenitrile (CAS No. 2111095-47-5) and Its Emerging Applications in Chemical Biology

2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanenitrile, identified by its CAS number 2111095-47-5, is a structurally unique heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. The compound belongs to the pyrazole class, a scaffold widely recognized for its biological activity and versatility in drug design. The presence of a nitrile group and an isobutyl substituent on the pyrazole ring introduces intriguing pharmacophoric features, making it a promising candidate for further exploration in medicinal chemistry.

The molecular structure of 2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanenitrile consists of a pyrazole core linked to a propanenitrile moiety, with an isobutyl group attached to the 1-position of the pyrazole ring. This arrangement confers distinct electronic and steric properties, which are critical for modulating biological interactions. The nitrile group, in particular, is known to participate in hydrogen bonding and coordinate with metal ions, while the isobutyl substituent enhances lipophilicity, potentially improving membrane permeability and oral bioavailability.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. Pyrazoles have emerged as a privileged scaffold due to their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The compound 2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanenitrile has been investigated for its pharmacological potential, particularly in the context of modulating enzyme activity and inhibiting key signaling pathways involved in diseases such as cancer and neurodegeneration.

One of the most compelling aspects of 2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanenitrile is its ability to interact with biological targets through multiple mechanisms. The nitrile group can act as a proton acceptor or participate in metal coordination, while the pyrazole ring provides a rigid framework for optimal binding affinity. These features make it an attractive candidate for designing small-molecule inhibitors targeting enzymes such as kinases and phosphodiesterases, which are critical regulators of cellular processes.

Recent studies have demonstrated that derivatives of pyrazole exhibit significant promise in oncology research. For instance, modifications of the pyrazole core have been shown to enhance binding affinity to ATP-binding sites in kinases, leading to potent inhibition of tumor growth. The compound 2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanenitrile has been explored as a lead molecule in this context, with preliminary data suggesting its ability to disrupt aberrant signaling pathways in cancer cells. Further structural optimization may yield derivatives with improved selectivity and efficacy.

The nitrile group in 2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanenitrile also opens up possibilities for post-synthetic modifications, allowing chemists to tailor the compound's properties for specific applications. For example, hydrolysis of the nitrile group can yield an amide or carboxylic acid derivative, which might exhibit different biological activities or improved pharmacokinetic profiles. Such modifications are crucial for advancing drug candidates through preclinical development and into clinical trials.

In addition to its potential in oncology, 2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanenitrile has been investigated for its role in neurodegenerative diseases. Pyrazole derivatives have shown neuroprotective effects by modulating oxidative stress and inflammation—key pathological mechanisms underlying conditions such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier makes it an intriguing candidate for developing treatments targeting central nervous system disorders.

The synthesis of 2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanenitrile involves multi-step organic transformations that highlight the compound's synthetic accessibility while maintaining high purity standards. Key synthetic strategies include condensation reactions between hydrazines and α-halo ketones or aldehydes to form the pyrazole ring, followed by functionalization at the 4-position with appropriate substituents. The introduction of the isobutyl group and nitrile moiety requires careful selection of reagents and reaction conditions to ensure regioselectivity and yield optimization.

The pharmacokinetic profile of 2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanenitrile is another critical aspect that influences its therapeutic potential. Studies have indicated that structural features such as lipophilicity and metabolic stability play a significant role in determining bioavailability and duration of action. Computational modeling techniques have been employed to predict how modifications to the molecular structure might impact these properties, guiding efforts toward optimizing drug-like characteristics.

As interest in targeted therapy grows, compounds like 2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanenitrile are being evaluated for their ability to selectively inhibit aberrant pathways without affecting normal cellular functions. Preclinical studies using cell-based assays and animal models have provided valuable insights into the compound's mechanism of action and potential side effects. These findings are essential for designing safe and effective clinical trials that will ultimately determine whether this compound or its derivatives can translate into viable therapeutic options.

The versatility of pyrazole-based scaffolds, exemplified by 2-1-(2-methylpropyl)-1H-pyrazol-4-ylpropanenitrile, underscores their importance in modern drug discovery efforts. By leveraging computational chemistry tools alongside experimental validation, researchers can rapidly identify promising lead compounds capable of addressing unmet medical needs. The continued exploration of this class of compounds holds great promise for advancing treatments across multiple therapeutic areas.